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Compound of Interest

Compound Name: 4-Tert-Amylcyclohexanol

CAS No.: 5349-51-9

Cat. No.: B1294309

Get Quote

Introduction: Understanding 4-tert-
Amylcyclohexanol
4-tert-Amylcyclohexanol is a synthetic fragrance ingredient valued in the cosmetic industry

for its persistent, woody, and floral scent profile.[1] Beyond its olfactory contributions, it is also

recognized for its potential soothing and anti-inflammatory properties, making it a

multifunctional ingredient in various skincare and personal care formulations.[2][3] This guide

provides a comprehensive overview of the formulation of 4-tert-amylcyclohexanol, offering

detailed protocols for its incorporation into cosmetic bases, stability testing, and sensory

evaluation.

Molecular Profile and Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-tert-amylcyclohexanol is
fundamental to its successful formulation.
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Property Value Source

INCI Name 4-tert-Amylcyclohexanol [4]

CAS Number 5349-51-9 [4][5]

Molecular Formula C11H22O [1][5][6]

Molecular Weight 170.29 g/mol [5][6]

Appearance
White crystalline powder or

solid
[1][7]

Odor Profile Woody, floral, earthy [1][8]

Solubility
Insoluble in water; Soluble in

alcohol and oils
[4]

Melting Point 24-27 °C [1][4]

Boiling Point 154-155 °C @ 40.00 mm Hg [1][4]

logP (o/w) ~3.6 (estimated) [4][5]

The lipophilic nature of 4-tert-amylcyclohexanol (indicated by its insolubility in water and high

logP value) dictates its formulation strategy, necessitating its inclusion in the oil phase of

emulsions or in anhydrous systems.

PART 1: Formulation Strategies and Protocols
The successful incorporation of 4-tert-amylcyclohexanol into a cosmetic formulation hinges

on overcoming its lipophilicity and ensuring its stability and desired sensory performance in the

final product.

Core Directive: Emulsification of a Lipophilic Active
Given that 4-tert-amylcyclohexanol is oil-soluble, oil-in-water (O/W) emulsions are a common

and effective delivery system. The primary challenge is to create a stable emulsion where the

oil phase, containing the dissolved 4-tert-amylcyclohexanol, is finely and evenly dispersed

throughout the aqueous phase.
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Causality of Experimental Choices:

Choice of Oil Phase: The selection of oils and emollients in the oil phase will influence the

final skin feel, product viscosity, and the solubilization of 4-tert-amylcyclohexanol. A blend

of emollients with varying polarities can enhance solubility and create a more elegant skin

feel.

Emulsifier Selection: The emulsifier system is critical for the long-term stability of the

emulsion. A combination of a primary emulsifier and a co-emulsifier (often a fatty alcohol) is

typically used to create a stable interfacial film around the oil droplets, preventing

coalescence. The Hydrophile-Lipophile Balance (HLB) system can be a useful guide for

selecting appropriate emulsifiers for an O/W emulsion.

Homogenization: Mechanical shearing through homogenization is necessary to reduce the

oil droplet size, leading to a more stable and aesthetically pleasing emulsion.

Protocol: Preparation of an O/W Cream with 4-tert-
Amylcyclohexanol
This protocol outlines the preparation of a 100g batch of a stable O/W cream containing 4-tert-
amylcyclohexanol.

Phase A: Aqueous Phase

Ingredient % w/w Function

Deionized Water q.s. to 100 Vehicle

Glycerin 3.00 Humectant

Xanthan Gum 0.20 Thickener, Stabilizer

Phase B: Oil Phase
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Ingredient % w/w Function

Cetearyl Alcohol 3.00 Co-emulsifier, Thickener

Glyceryl Stearate 2.00 Emulsifier

Caprylic/Capric Triglyceride 5.00 Emollient, Solvent

4-tert-Amylcyclohexanol 0.50 - 2.00 Fragrance, Soothing Agent

Phase C: Cool-Down Phase

Ingredient % w/w Function

Phenoxyethanol (and)

Ethylhexylglycerin
1.00 Preservative

Step-by-Step Methodology:

Preparation of Phases:

In a main beaker, combine the deionized water and glycerin (Phase A). Sprinkle the

xanthan gum into the vortex created by a propeller mixer and mix until fully hydrated. Heat

to 75°C.

In a separate beaker, combine all ingredients of Phase B. Heat to 75°C while stirring until

all components are melted and uniform.

Emulsification:

Slowly add Phase B to Phase A with continuous homogenization.

Homogenize for 3-5 minutes to ensure a fine and uniform emulsion.

Cooling and Final Additions:

Begin cooling the emulsion while stirring with a sweep-action mixer.

At approximately 40°C, add the preservative system (Phase C).
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Continue stirring until the cream reaches room temperature.

Final Quality Control:

Check the pH of the final product and adjust if necessary.

Visually inspect for homogeneity and texture.

Workflow for O/W Emulsion Formulation
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Caption: Workflow for O/W Emulsion Formulation.
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PART 2: Stability and Quality Control
Ensuring the long-term stability of a cosmetic product is a critical aspect of development.[9]

Stability testing for formulations containing fragrance ingredients like 4-tert-amylcyclohexanol
should assess physical, chemical, and olfactory integrity over time.[10][11]

Self-Validating Stability Protocol
This protocol is designed to predict the shelf-life and identify potential stability issues under

various conditions.

Methodology:

Sample Preparation: Prepare three batches of the final formulation and package them in the

intended final packaging as well as in inert glass containers (as controls).

Storage Conditions:

Accelerated Stability: Place samples in stability chambers at elevated temperatures (e.g.,

40°C ± 2°C and 45°C ± 2°C) for a period of 1, 2, and 3 months.[9][12]

Real-Time Stability: Store samples under ambient conditions (e.g., 25°C ± 2°C) for the

intended shelf-life of the product (e.g., 12, 24, 36 months).[9]

Cycle Testing: Subject samples to freeze-thaw cycles (e.g., -10°C for 24 hours followed by

25°C for 24 hours) for at least three cycles to assess emulsion stability under temperature

fluctuations.[11][12]

Light Exposure: Expose samples in transparent packaging to UV and visible light to

evaluate potential discoloration or degradation of the fragrance.[11][12]

Evaluation Intervals: Assess the samples at baseline and at regular intervals (e.g., 1, 2, 3, 6,

12, 24, 36 months for real-time; 1, 2, 3 months for accelerated).

Parameters to Evaluate:
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Parameter Method Acceptance Criteria

Appearance Visual Inspection

No change in color, no signs of

phase separation or

crystallization.

Odor Olfactory Evaluation

The characteristic scent of 4-

tert-amylcyclohexanol should

remain consistent and not

develop any off-notes.

pH pH meter
Within the specified range for

the product (e.g., 5.0-6.0).

Viscosity Viscometer
Within ±10% of the initial

value.

Microbiological Stability Microbial content testing
Must meet the regulatory limits

for the product category.

Data Presentation: Example Stability Results (Accelerated at 40°C)

Time Point Appearance Odor pH Viscosity (cP)

Initial

White,

homogenous

cream

Conforms to

standard
5.5 10,000

1 Month No change No change 5.4 9,800

2 Months No change No change 5.4 9,750

3 Months Slight yellowing
Slight decrease

in intensity
5.3 9,500

Analytical Quantification (Optional)
For in-depth analysis of fragrance stability, Gas Chromatography-Mass Spectrometry (GC-MS)

can be employed to quantify the concentration of 4-tert-amylcyclohexanol in the formulation
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over time.[10] This provides quantitative data on the chemical stability of the fragrance

molecule within the cosmetic matrix.

PART 3: Sensory Evaluation
The sensory perception of a cosmetic product is a key driver of consumer acceptance.[13][14]

A comprehensive sensory evaluation protocol is essential to ensure that the fragrance of 4-tert-
amylcyclohexanol is perceived as pleasant and appropriate for the product type.

Protocol: Sensory Panel Evaluation
Objective: To assess the fragrance profile and overall sensory experience of the cosmetic

formulation containing 4-tert-amylcyclohexanol.

Panelists: A panel of 10-15 trained sensory assessors or a larger consumer panel representing

the target demographic.

Methodology:

Sample Presentation: Provide panelists with coded samples of the test formulation and a

control (the same formulation without 4-tert-amylcyclohexanol).

Evaluation Procedure:

Initial Odor Assessment (from packaging): Panelists smell the product directly from the

container and rate the fragrance intensity and pleasantness.

Application and Rub-out: Panelists apply a standardized amount of the product to their

forearm and evaluate the fragrance during application and after a set period (e.g., 1, 15,

and 60 minutes) to assess the evolution of the scent (top, middle, and base notes).

Overall Impression: Panelists provide an overall rating of the product's sensory attributes,

including texture, skin feel, and fragrance.

Attributes for Evaluation:

Fragrance Intensity (on a scale of 1-10)
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Fragrance Pleasantness (on a scale of 1-10)

Fragrance Character (e.g., woody, floral, fresh)

Presence of Off-Notes

Texture/Skin Feel

Overall Liking

Logical Relationship in Sensory Analysis

Evaluated Attributes

Product Formulation
(with 4-tert-amylcyclohexanol) Sensory Panel Evaluation

Fragrance Profile

Texture & Skin Feel

Visual Appearance

Consumer Perception

Click to download full resolution via product page

Caption: Logical Relationship in Sensory Analysis.

PART 4: Regulatory and Safety Considerations
Regulatory Status:

In the European Union, fragrance ingredients that are known potential allergens must be

declared on the ingredient list if their concentration exceeds 0.001% in leave-on products

and 0.01% in rinse-off products.[15][16][17] It is imperative to consult the latest version of the
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EU Cosmetic Products Regulation (EC) No 1223/2009 and its amendments for the most

current list of declarable allergens.

In the United States, the Modernization of Cosmetics Regulation Act (MoCRA) of 2022 has

introduced new requirements for fragrance allergen labeling, and formulators should stay

informed of the FDA's implementation of these rules.[16][18]

Safety:

4-tert-Amylcyclohexanol has undergone safety assessments by the Research Institute for

Fragrance Materials (RIFM), which inform the safe use levels established by the

International Fragrance Association (IFRA).[19][20]

It is crucial to adhere to the concentration limits set forth in the IFRA Standards for the

specific product category to ensure consumer safety.

Conclusion
The successful formulation of 4-tert-amylcyclohexanol in cosmetic products requires a multi-

faceted approach that considers its physicochemical properties, the principles of emulsion

science, and rigorous stability and sensory testing. By following the detailed protocols and

understanding the rationale behind the formulation choices outlined in this guide, researchers

and formulators can effectively incorporate this versatile ingredient to create stable,

aesthetically pleasing, and sensorially engaging cosmetic products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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